Cas no 161315-14-6 (methyl 4-aminothiane-4-carboxylate hydrochloride)

• Product Name: methyl 4-aminothiane-4-carboxylate hydrochloride
• CAS No: 161315-14-6
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 109735
• PubChem ID: 22907152
• Update Time: 2025-11-02

methyl 4-aminothiane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylicacid, 4-aminotetrahydro-, methyl ester, hydrochloride (1:1)
• 4-aminotetrahydro-2H-Thiopyran-4-carboxylic acid methyl ester hydrochloride
• 4‐AMINOTETRAHYDROTHIOPYRAN‐4‐CARBOXYLIC ACID METHYL ESTER HCL
• methyl 4-aminothiane-4-carboxylate,hydrochloride
• methyl 4-aminotetrahydro-2H-thiopyran-4-carboxylate hydrochloride
• 4-Aminotetrahydrothiopyran-4-carboxylic acid methyl ester HCl
• 4-Aminotetrahydrothiopyran-4-carboxylic acid methyl ester hydrochloride
• methyl 4-aminothiane-4-carboxylate hydrochloride
• Z1741785951
• 4-amino-4-carbomethoxy-tetrahydrothiopyran hydrochloride
• Methyl4-aminotetrahydro-2H-thiopyran-4-carboxylatehydrochloride
• SCHEMBL3928099
• 161315-14-6
• DTXSID60628845
• YPSZVCJOAQFOAM-UHFFFAOYSA-N
• EN300-154992
• MFCD09608000
• FT-0728798
• Methyl 4-aminothiane-4-carboxylate--hydrogen chloride (1/1)
• methyl 4-aminothiane-4-carboxylate;hydrochloride
• AKOS026743044
• 4-amino-tetrahydro-thiopyran-4-carboxylic acid methyl ester hydrochloride
• CS-0235285
• DA-21344

• MDL： MFCD09608000
• Inchi： 1S/C7H13NO2S.ClH/c1-10-6(9)7(8)2-4-11-5-3-7;/h2-5,8H2,1H3;1H
• InChI Key： YPSZVCJOAQFOAM-UHFFFAOYSA-N
• SMILES： Cl.S1CCC(C(=O)OC)(CC1)N

Computed Properties

• Exact Mass: 211.043
• Monoisotopic Mass: 211.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 294.5°Cat760mmHg
• Flash Point: 131.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-aminothiane-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 4-Aminothiane-4-Carboxylate Hydrochloride (CAS No. 161315-14-6)

Methyl 4-aminothiane-4-carboxylate hydrochloride (CAS No. 161315-14-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of thiane, a sulfur-containing heterocycle. The presence of both an amino and a carboxylate group in its structure makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for more complex molecules.

The compound's unique structure, featuring a thiane ring and functional groups like the methyl ester and amine, allows it to participate in a variety of chemical reactions. This versatility is one reason why methyl 4-aminothiane-4-carboxylate hydrochloride is frequently searched in academic and industrial databases. Its CAS number, 161315-14-6, is often used as a precise identifier in scientific literature and patent filings. The hydrochloride salt form enhances its stability and solubility, making it more practical for laboratory use.

In recent years, the demand for sulfur-containing compounds like methyl 4-aminothiane-4-carboxylate hydrochloride has surged due to their role in developing new therapeutics. For instance, thiane derivatives are being explored for their potential in central nervous system (CNS) drug development. This aligns with current trends in pharmaceutical research, where scientists are focusing on targeted therapies for neurological disorders. The compound's ability to act as a precursor for biologically active molecules makes it a valuable asset in medicinal chemistry.

Another area of interest is the compound's application in asymmetric synthesis. The 4-aminothiane scaffold can serve as a chiral auxiliary, enabling the production of enantiomerically pure compounds. This is particularly relevant in the context of green chemistry, where researchers are striving to minimize waste and improve efficiency. The methyl ester group further facilitates derivatization, allowing for the creation of diverse molecular architectures.

From a commercial perspective, methyl 4-aminothiane-4-carboxylate hydrochloride is available through specialized chemical suppliers. Its price and availability are often topics of discussion in online forums and research communities. Scientists frequently search for synonyms or related terms like "4-aminothiane-4-carboxylic acid methyl ester HCl" or "CAS 161315-14-6 supplier" to locate reliable sources. The compound's niche applications mean that it is typically produced in small batches, which can affect its market dynamics.

In summary, methyl 4-aminothiane-4-carboxylate hydrochloride (CAS No. 161315-14-6) is a compound of significant scientific and industrial interest. Its structural features and reactivity profile make it a valuable tool in synthetic and medicinal chemistry. As research continues to uncover new applications for sulfur-containing heterocycles, this compound is likely to remain a focal point in the development of innovative chemical solutions.